4-(Cyclobutylmethoxy)-3-nitrobenzaldehyde
Overview
Description
4-(Cyclobutylmethoxy)-3-nitrobenzaldehyde is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Quinoline Derivatives : A study by Venkatesan et al. (2010) describes a one-step procedure for synthesizing quinoline-3-carboxylic acid esters from various substituted o-nitrobenzaldehydes. This method is significant for the synthesis of complex organic compounds which have potential applications in pharmaceuticals and materials science (Venkatesan, Hocutt, Jones, & Rabinowitz, 2010).
Catalysis in Asymmetric Aldol Reactions : Yadav and Singh (2015) investigated the use of nitrobenzaldehydes, including compounds structurally similar to 4-(Cyclobutylmethoxy)-3-nitrobenzaldehyde, in catalyzing asymmetric aldol reactions. These reactions are crucial for the production of chiral compounds, widely used in drug synthesis (Yadav & Singh, 2015).
Generation of Azomethine Ylides and Retro-Cycloadditions : Taha et al. (2020) explored the use of nitro-substituted benzaldehydes in generating azomethine ylides and their behavior in retro-1,3-dipolar cycloadditions. This research is significant for the development of novel synthetic pathways in organic chemistry (Taha et al., 2020).
Polymorphism in Nitrobenzaldehydes : Wishkerman et al. (2006) investigated the polymorphism in 4-methoxy-3-nitrobenzaldehyde, which provides insights into the physical properties of similar nitrobenzaldehydes, influencing their applications in material science and pharmaceutical formulation (Wishkerman, Bernstein, & Stephens, 2006).
Role in Organocatalyzed Reactions : Research by Chimni, Singh, and Kumar (2009) indicates that the pH of the reaction can control the stereoselectivity in organocatalyzed direct aldol reactions involving 4-nitrobenzaldehyde. This finding is relevant for designing selective and efficient synthetic routes in organic chemistry (Chimni, Singh, & Kumar, 2009).
COMT Inhibition : Pérez et al. (1992) synthesized and tested various nitro derivatives of dihydroxy- and hydroxymethoxybenzaldehyde as potential inhibitors of catechol-O-methyltransferase (COMT), an enzyme relevant in neurochemistry and potential drug targets for neurological disorders (Pérez, Fernández‐Álvarez, Nieto, & Piedrafita, 1992).
Properties
IUPAC Name |
4-(cyclobutylmethoxy)-3-nitrobenzaldehyde | |
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InChI |
InChI=1S/C12H13NO4/c14-7-10-4-5-12(11(6-10)13(15)16)17-8-9-2-1-3-9/h4-7,9H,1-3,8H2 | |
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InChI Key |
AOCWDDMYUUBFEX-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CC(C1)COC2=C(C=C(C=C2)C=O)[N+](=O)[O-] | |
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Molecular Formula |
C12H13NO4 | |
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Molecular Weight |
235.24 g/mol | |
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